Cas no 1341093-99-9 (8-(2-pyridyl)-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-(2-pyridyl)-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1341093-99-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD18883356
• CID: 5044646
• PubChem ID: 54350369
• Update Time: 2025-06-08

8-(2-pyridyl)-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-(pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• 8-pyridin-2-yl-8-azabicyclo[3.2.1]octan-3-ol
• 8-(2-pyridyl)-8-azabicyclo[3.2.1]octan-3-ol

• MDL： MFCD18883356
• Inchi： 1S/C12H16N2O/c15-11-7-9-4-5-10(8-11)14(9)12-3-1-2-6-13-12/h1-3,6,9-11,15H,4-5,7-8H2
• InChI Key： IYDUDXGIYHOTJQ-UHFFFAOYSA-N
• SMILES： OC1CC2CCC(C1)N2C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 36.4

Additional information on 8-(2-pyridyl)-8-azabicyclo[3.2.1]octan-3-ol

Introduction to 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1341093-99-9)

8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1341093-99-9) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of azabicyclic compounds and is characterized by its bicyclic ring system and a pyridine substituent. The molecular formula of 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol is C₁₅H₂₀N₂O, and it has a molecular weight of approximately 244.33 g/mol.

The structural complexity of 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol makes it an intriguing candidate for various biological studies and drug development initiatives. The presence of the pyridine ring imparts unique chemical properties, such as enhanced solubility and stability, which are crucial for its potential applications in pharmaceuticals. Additionally, the azabicyclic core provides a rigid scaffold that can influence the compound's conformational flexibility and binding affinity to biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. Studies have shown that this compound exhibits selective binding to specific GPCRs, making it a valuable tool for understanding receptor-ligand interactions and developing novel drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol on serotonin receptors (5-HT receptors). The researchers found that this compound demonstrated high affinity and selectivity for the 5-HT₇ receptor subtype, which is implicated in various neurological disorders such as depression and anxiety. The findings suggest that 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol could serve as a lead compound for developing new treatments for these conditions.

Beyond its potential as a therapeutic agent, 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol has also been explored for its utility in chemical biology research. Its unique structure allows it to act as a probe molecule, enabling scientists to study the function and regulation of specific proteins and pathways in living systems. For instance, a study published in Chemical Biology & Drug Design in 2020 utilized this compound to investigate the role of protein kinases in cellular signaling pathways, providing insights into potential targets for cancer therapy.

The synthesis of 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the use of palladium-catalyzed coupling reactions to construct the bicyclic core, followed by functionalization steps to introduce the pyridine substituent and hydroxyl group. These synthetic methods have been refined over time to ensure high efficiency and reproducibility, making it feasible to produce large quantities of this compound for both research and commercial purposes.

In conclusion, 8-(2-Pyridyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1341093-99-9) is a versatile compound with significant potential in both basic research and drug development. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation into its therapeutic applications and biological functions. As research in this area continues to advance, it is likely that new insights and opportunities will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.